Cas no 2137135-95-4 (tert-butyl (2R)-2-acetyl-2-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-acetyl-2-methylpyrrolidine-1-carboxylate
• CAS No: 2137135-95-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5292862
• Update Time: 2023-08-25

tert-butyl (2R)-2-acetyl-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-acetyl-2-methylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-acetyl-2-methyl-, 1,1-dimethylethyl ester, (2R)-

• Inchi： 1S/C12H21NO3/c1-9(14)12(5)7-6-8-13(12)10(15)16-11(2,3)4/h6-8H2,1-5H3/t12-/m1/s1
• InChI Key： LMNSPUSPSMXCNE-GFCCVEGCSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@]1(C(C)=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6